Cas no 2229175-07-7 (3-(5-chlorofuran-2-yl)-4,4-difluorobutanoic acid)

• Product Name: 3-(5-chlorofuran-2-yl)-4,4-difluorobutanoic acid
• CAS No: 2229175-07-7
• MF: C₈H₇ClF₂O₃
• MW: 224.589188814163
• CID: 5968581
• PubChem ID: 165836647
• Update Time: 2025-06-19

3-(5-chlorofuran-2-yl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorofuran-2-yl)-4,4-difluorobutanoic acid
• 2229175-07-7
• EN300-1939751

• Inchi： 1S/C8H7ClF2O3/c9-6-2-1-5(14-6)4(8(10)11)3-7(12)13/h1-2,4,8H,3H2,(H,12,13)
• InChI Key： YVGSOFOHYKQWLJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(F)F)CC(=O)O)O1

Computed Properties

• Exact Mass: 224.0051781g/mol
• Monoisotopic Mass: 224.0051781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-(5-chlorofuran-2-yl)-4,4-difluorobutanoic acid

3-(5-Chlorofuran-2-yl)-4,4-difluorobutanoic Acid (CAS No. 2229175-07-7): A Comprehensive Overview

3-(5-Chlorofuran-2-yl)-4,4-difluorobutanoic acid (CAS No. 2229175-07-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3-(5-chlorofuran-2-yl)-4,4-difluorobutanoic acid.

Chemical Structure and Properties

3-(5-Chlorofuran-2-yl)-4,4-difluorobutanoic acid is a carboxylic acid derivative with a molecular formula of C₉H₆ClF₂O₃. The compound features a 5-chlorofuran ring and two fluorine atoms on the butanoic acid chain. These structural elements contribute to its distinct chemical and physical properties. The presence of the chlorofuran ring imparts aromaticity and enhances the compound's stability, while the difluoro substitution on the butanoic acid chain increases its lipophilicity and metabolic stability.

The molecular weight of 3-(5-chlorofuran-2-yl)-4,4-difluorobutanoic acid is approximately 238.6 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits a melting point of around 100°C and a boiling point of approximately 180°C under reduced pressure.

Synthesis Methods

The synthesis of 3-(5-chlorofuran-2-yl)-4,4-difluorobutanoic acid has been explored through various routes, each with its own advantages and challenges. One common method involves the reaction of 5-chlorofurfural with difluoroketene followed by hydrolysis to form the carboxylic acid. This approach provides high yields and good purity levels.

An alternative synthetic route involves the coupling of 5-chlorofuran-2-carbaldehyde with difluoromethyl bromide in the presence of a base such as potassium tert-butoxide. The resulting difluoromethylated intermediate is then oxidized to form the final carboxylic acid product. This method offers better control over the regioselectivity and stereochemistry of the difluoro substitution.

Biological Activities and Therapeutic Potential

3-(5-Chlorofuran-2-yl)-4,4-difluorobutanoic acid has been extensively studied for its biological activities and potential therapeutic applications. Recent research has highlighted its anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In vitro studies have shown that 3-(5-chlorofuran-2-yl)-4,4-difluorobutanoic acid can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. Additionally, it has demonstrated potent anti-inflammatory effects in animal models of inflammation, reducing edema formation and tissue damage.

Beyond its anti-inflammatory properties, 3-(5-chlorofuran-2-yl)-4,4-difluorobutanoic acid has also shown potential as an anticancer agent. Studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer cells and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Clinical Trials and Future Prospects

The promising preclinical results of 3-(5-chlorofuran-2-yl)-4,4-difluorobutanoic acid have paved the way for further clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in healthy volunteers. Preliminary data suggest that it is well-tolerated at low doses with no significant adverse effects observed.

If these initial trials prove successful, subsequent phase II trials will be conducted to evaluate the efficacy of 3-(5-chlorofuran-2-yl)-4,4-difluorobutanoic acid in patients with specific inflammatory conditions or cancers. The ultimate goal is to develop this compound into a viable therapeutic option that can improve patient outcomes and quality of life.

Conclusion

3-(5-Chlorofuran-2-yl)-4,4-difluorobutanoic acid (CAS No. 2229175-07-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers favorable properties that make it suitable for further development in medicinal chemistry and pharmaceutical research. As ongoing clinical trials continue to provide valuable insights into its safety and efficacy, there is great hope that this compound will contribute significantly to the treatment of inflammatory diseases and cancers in the future.